Cas no 105892-18-0 (ACETIC ACID, ((4-NITROPHENYL)THIO)-, compd. with 2-AMINOETHANOL (1:1))

• Product Name: ACETIC ACID, ((4-NITROPHENYL)THIO)-, compd. with 2-AMINOETHANOL (1:1)
• CAS No: 105892-18-0
• MF: C₁₀H₁₄N₂O₅S
• MW: 274.293561458588
• CID: 182049
• PubChem ID: 60052
• Update Time: 2025-04-19

ACETIC ACID, ((4-NITROPHENYL)THIO)-, compd. with 2-AMINOETHANOL (1:1) Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID, ((4-NITROPHENYL)THIO)-, compd. with 2-AMINOETHANOL (1:1)
• 2-hydroxyethylazanium,2-(4-nitrophenyl)sulfanylacetate
• ((4-Nitrophenyl)thio)acetic acid 2-aminoethanol (1:1)
• 2-(4-nitrophenyl)sulfanylacetate
• 2-hydroxyethanaminium [(4-nitrophenyl)sulfanyl]acetate
• 2-hydroxyethylazanium
• AC1L1SIK
• AC1Q1ZOX
• LS-12622
• 2-hydroxyethylazanium;2-(4-nitrophenyl)sulfanylacetate
• 2-hydroxyethylammonium 4-nitrophenylsulfanylacetate
• 105892-18-0

• Inchi： 1S/C8H7NO4S.C2H7NO/c10-8(11)5-14-7-3-1-6(2-4-7)9(12)13;3-1-2-4/h1-4H,5H2,(H,10,11);4H,1-3H2
• InChI Key： PHGRMMVCLZDVJI-UHFFFAOYSA-N
• SMILES： S(CC(=O)[O-])C1C=CC(=CC=1)[N+](=O)[O-].OCC[NH3+]

Computed Properties

• Exact Mass: 274.062342
• Monoisotopic Mass: 274.062342
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 159

Experimental Properties

• Boiling Point: 417.2°Cat760mmHg
• Flash Point: 206.1°C
• PSA: 154.67000
• LogP: 1.93240